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Introduction

Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate, identified by the CAS number 104036-
19-3, is a versatile carbocyclic compound of significant interest in the field of organic synthesis
and medicinal chemistry.[1] Its structure, featuring a cyclohexane ring substituted with a
hydroxyl group, a methyl group, and an ethyl ester, provides a unique scaffold for the
development of novel molecular entities. This guide offers a comprehensive overview of its
synthesis, characterization, and potential applications, with a particular focus on its role as a
building block in drug discovery and development. The strategic placement of its functional
groups allows for a variety of chemical transformations, making it a valuable intermediate in the
synthesis of complex molecules with potential therapeutic activities.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate is essential for its effective use in research and development.
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These properties influence its reactivity, solubility, and handling requirements.

Property Value Source
CAS Number 104036-19-3

Molecular Formula C10H1803

Molecular Weight 186.25 g/mol

Purity Typically 297%
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Synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate

The synthesis of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate can be efficiently
achieved through the Reformatsky reaction. This classic organozinc-mediated reaction
provides a reliable method for the formation of B-hydroxy esters from the reaction of an a-halo
ester with a ketone or aldehyde.[2][3][4][5][6] In this case, the reaction involves the treatment of
4-methylcyclohexanone with ethyl bromoacetate in the presence of activated zinc.

Reaction Mechanism

The mechanism of the Reformatsky reaction involves the following key steps:

e Formation of the Organozinc Reagent: Zinc metal undergoes oxidative insertion into the
carbon-halogen bond of ethyl bromoacetate to form an organozinc intermediate, known as a
Reformatsky enolate.[4]

» Nucleophilic Addition: The Reformatsky enolate then acts as a nucleophile, attacking the
electrophilic carbonyl carbon of 4-methylcyclohexanone.

e Protonation: Subsequent workup with a mild acid protonates the resulting alkoxide to yield
the final B-hydroxy ester product, Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate.
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Caption: Mechanism of the Reformatsky Reaction for the synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate.

Experimental Protocol: A Self-Validating System

This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials:

4-Methylcyclohexanone

o Ethyl bromoacetate

e Zinc dust

e Anhydrous diethyl ether or Tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride (NH4CI) solution
e Anhydrous magnesium sulfate (MgSO4)

« lodine (for activation of zinc)

Instrumentation:

Round-bottom flask with a reflux condenser and a dropping funnel

Magnetic stirrer with a heating mantle

Separatory funnel

Rotary evaporator
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o Apparatus for column chromatography

Procedure:

 Activation of Zinc: In a flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stir bar, add zinc dust. A small crystal of iodine
can be added to activate the zinc, indicated by the disappearance of the iodine color.

e Initiation of the Reaction: Add a solution of 4-methylcyclohexanone and a small amount of
ethyl bromoacetate in anhydrous diethyl ether or THF to the activated zinc. Gentle heating
may be required to initiate the reaction.

» Addition of Reactants: Once the reaction has started (indicated by a gentle reflux), add the
remaining solution of 4-methylcyclohexanone and ethyl bromoacetate dropwise from the
dropping funnel at a rate that maintains a steady reflux.

o Reaction Completion and Quenching: After the addition is complete, continue to stir the
reaction mixture at reflux until the reaction is complete (monitored by TLC). Cool the reaction
mixture to room temperature and then quench by the slow addition of a saturated aqueous
solution of ammonium chloride.

o Workup and Isolation: Transfer the mixture to a separatory funnel. Separate the organic
layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, wash
with brine, and dry over anhydrous magnesium sulfate.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. The
crude product can be purified by column chromatography on silica gel using a mixture of
ethyl acetate and hexane as the eluent.
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Caption: Experimental workflow for the synthesis of Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate.
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Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the
synthesized Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate. While specific spectral data
for this exact compound is not readily available in public databases, the expected spectral
features can be predicted based on its structure and data from analogous compounds such as
Ethyl 4-hydroxycyclohexanecarboxylate.[7]

Technique Expected Observations

Signals corresponding to the ethyl group (a

quartet and a triplet), the methyl group (a

1H NMR . _
singlet), the cyclohexane ring protons, and a
broad singlet for the hydroxyl proton.
Resonances for the carbonyl carbon of the
ester, the carbon bearing the hydroxyl group,
13C NMR the quaternary carbon attached to the methyl

group, the carbons of the cyclohexane ring, and

the carbons of the ethyl group.

A broad absorption band in the region of 3200-
3600 cm~* due to the O-H stretching of the

IR Spectroscopy hydroxyl group, a strong absorption around
1730 cm~1 corresponding to the C=0 stretching
of the ester, and C-H stretching vibrations in the

2800-3000 cm~1 region.[8][9]

The molecular ion peak (M+) corresponding to

the molecular weight of the compound (186.25
Mass Spectrometry g/mol ). Fragmentation patterns would likely

show the loss of water, the ethoxy group, and

other fragments of the cyclohexane ring.

Applications in Drug Development

The structural features of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate make it a
valuable scaffold for the synthesis of a variety of biologically active molecules. The hydroxyl

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b598555/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-4-hydroxy-1-methylcyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxycyclohexanecarboxylate
https://www.rsc.org/suppdata/c9/nj/c9nj02139f/c9nj02139f1.pdf
https://ecampusontario.pressbooks.pub/app/uploads/sites/3009/2023/02/Full-6.pdf
https://www.benchchem.com/product/b598555/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-4-hydroxy-1-methylcyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and ester functionalities serve as handles for further chemical modifications, allowing for the
introduction of diverse pharmacophores.

Role as a Versatile Building Block

The cyclohexane core is a common motif in many pharmaceutical agents, providing a rigid
framework that can orient functional groups in a specific spatial arrangement for optimal
interaction with biological targets. The presence of the hydroxyl and methyl groups on the
cyclohexane ring of Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate allows for the
synthesis of stereoisomers, which can be crucial for achieving desired pharmacological activity
and reducing off-target effects.

While specific drugs derived directly from Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate
are not prominently documented, its structural class is relevant to the synthesis of compounds
with potential therapeutic applications. For instance, substituted cyclohexanecarboxylic acid
derivatives are explored in the development of various therapeutic agents.

Functional Group
—»| Maodification
" stereoselective [~ !
Synthesis

Ethyl 4-hydroxy-1-
methylcyclohexanecarboxylate

Compound Library
Generation

High-Throughput Lead Compound Lead ]
Screening Identification Optimization |

Click to download full resolution via product page

Caption: Logical flow of utilizing Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate in a drug
discovery program.

Conclusion

Ethyl 4-hydroxy-1-methylcyclohexanecarboxylate is a key chemical intermediate with
significant potential in synthetic and medicinal chemistry. Its synthesis via the robust
Reformatsky reaction is well-established, and its structural features offer a versatile platform for
the generation of diverse molecular architectures. For researchers and drug development
professionals, a comprehensive understanding of its properties, synthesis, and potential
applications is paramount for leveraging this valuable building block in the quest for novel and
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effective therapeutics. Further exploration into the derivatization of this compound is likely to

yield novel candidates for a range of therapeutic targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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